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Compound of Interest

Compound Name: Vanillin-13C

cat. No.: B030214

An in-depth analysis of Vanillin-13C, a stable isotope-labeled form of vanillin, is crucial for
researchers in metabolomics, drug metabolism, and pharmacokinetic studies. Its use as an
internal standard allows for precise quantification in mass spectrometry-based analyses. This
document outlines the core physicochemical properties of the most common isotopologue,
Vanillin-(methoxy-13C).

Physicochemical Properties

The key identifiers and properties of Vanillin-13C, specifically the methoxy-labeled variant, are
summarized below. This isotopologue features a single Carbon-13 atom in the methoxy group,
resulting in a mass shift of +1 compared to the unlabeled compound.

Property Value Citations

4-Hydroxy-3-(methoxy-

Chemical Name 13C)benzaldehyde t
CAS Number 86884-84-6 [1][2][3]
Molecular Formula 13CC7Hs0s3 [3]
Molecular Weight 153.14 g/mol [11[3114]

Logical Relationship Diagram

The following diagram illustrates the direct association between the Vanillin-13C compound
and its primary quantitative identifiers.
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Core Identifiers Values
Molecular Weight |——-— 153.14 g/mol
CAS Number [------ 86884-84-6

Click to download full resolution via product page

Core identifiers for Vanillin-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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